Cas no 1000287-02-4 (1-cyclopentylpiperidin-4-amine hydrochloride)

• Product Name: 1-cyclopentylpiperidin-4-amine hydrochloride
• CAS No: 1000287-02-4
• MF: C₁₀H₂₁ClN₂
• MW: 204.740141630173
• CID: 4558418
• Update Time: 2025-10-21

1-cyclopentylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentylpiperidin-4-amine hydrochloride

• Inchi： 1S/C10H20N2.ClH/c11-9-5-7-12(8-6-9)10-3-1-2-4-10;/h9-10H,1-8,11H2;1H
• InChI Key： ZUSFNGHXTPVLHI-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)CCC(N)CC1.[H]Cl

Computed Properties

• Exact Mass: 204.139326g/mol
• Monoisotopic Mass: 204.139326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.74g/mol
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-cyclopentylpiperidin-4-amine hydrochloride

Professional Introduction to 1-cyclopentylpiperidin-4-amine hydrochloride (CAS No. 1000287-02-4)

1-cyclopentylpiperidin-4-amine hydrochloride, identified by the CAS number 1000287-02-4, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is well-documented for its versatility in medicinal chemistry due to its structural framework that can modulate biological targets effectively. The introduction of a cyclopentyl group at the 1-position and an amine functionality at the 4-position enhances its pharmacological profile, making it a valuable intermediate in synthesizing bioactive molecules.

The hydrochloride salt form of 1-cyclopentylpiperidin-4-amine hydrochloride improves its solubility and stability, which are critical factors for pharmaceutical applications. These properties facilitate its use in various formulations and enhance its suitability for both preclinical and clinical studies. The compound’s structural features make it a promising candidate for further derivatization, enabling the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in treating neurological disorders, cardiovascular diseases, and infectious diseases. The cyclopentyl substituent in 1-cyclopentylpiperidin-4-amine hydrochloride contributes to improved metabolic stability and reduced toxicity, which are essential attributes for any drug candidate. This has led to extensive research into its potential applications in drug discovery.

One of the most compelling aspects of 1-cyclopentylpiperidin-4-amine hydrochloride is its role as a key intermediate in synthesizing small-molecule inhibitors. These inhibitors have shown promise in preclinical studies for their ability to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes involved in cancer pathways. The structural flexibility of the piperidine ring allows for fine-tuning of interactions with biological targets, making it an attractive scaffold for medicinal chemists.

The pharmaceutical industry has leveraged the unique properties of 1-cyclopentylpiperidin-4-amine hydrochloride to develop novel therapeutics. Researchers have explored its use in creating molecules that exhibit high selectivity and low toxicity. This has been particularly relevant in the context of developing treatments for chronic diseases where long-term efficacy and safety are paramount. The compound’s ability to undergo further chemical modifications has opened up numerous possibilities for generating structurally diverse libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry and machine learning have further accelerated the discovery process involving 1-cyclopentylpiperidin-4-amine hydrochloride. These technologies enable virtual screening of vast chemical spaces, identifying potential candidates with desired pharmacokinetic profiles. Such computational approaches have been instrumental in predicting the binding affinity and metabolic stability of derivatives, thereby streamlining the drug development pipeline.

The synthesis of 1-cyclopentylpiperidin-4-amine hydrochloride involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. The process typically begins with the formation of the piperidine ring followed by functionalization at the 1-position with a cyclopentyl group. Subsequent introduction of the amine group at the 4-position completes the structure. The final step involves converting the free base into its hydrochloride salt to enhance solubility and shelf life.

The importance of 1-cyclopentylpiperidin-4-amine hydrochloride cannot be overstated, given its broad applicability across multiple therapeutic areas. Its role as a building block for more complex molecules underscores its significance in modern drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like 1-cyclopentylpiperidin-4-amine hydrochloride will remain at the forefront of pharmaceutical innovation.

In conclusion, 1-cyclopentylpiperidin-4-amine hydrochloride (CAS No. 1000287-02-4) represents a cornerstone in medicinal chemistry, offering a versatile platform for developing novel therapeutics. Its structural attributes, combined with its favorable pharmacokinetic properties, make it an indispensable tool for researchers striving to create next-generation drugs. As scientific understanding evolves, so too will the applications and impact of this remarkable compound.